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Compound of Interest

Compound Name: 1H-Pyrrole, dimethyl-

Cat. No.: B15472061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2,5-dimethylpyrrole, a significant
heterocyclic organic compound. It covers its fundamental chemical identity, physicochemical
properties, and established synthesis protocols. This document is intended to serve as a
valuable resource for professionals in research and development, particularly in the fields of
organic synthesis and medicinal chemistry.

Chemical Identity

The nomenclature and molecular structure of 2,5-dimethylpyrrole are foundational to its
chemistry.

e IUPAC Name: 2,5-dimethyl-1H-pyrrole[1][2]
e Chemical Formula: CeHsN[1][2][3][4][5]

Physicochemical Properties

A summary of the key quantitative properties of 2,5-dimethylpyrrole is presented in the table
below. This data is essential for its application in experimental settings.
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Property Value

Molecular Weight 95.14 g/mol [1][4]

Density 0.935 g/mL at 25 °CJ[3][4][6]
Boiling Point 165 °C at 740 mmHg[3][4][6]
Melting Point 6.5 -9 °C[3][7]

Flash Point 54 °C (129.2 °F) - closed cup[6][8]
Refractive Index 1.505 at 20 °C[3][4][6]

Water Solubility Insoluble[3]

Appearance Colorless to yellowish oily liquid[3]

Synthesis of 2,5-Dimethylpyrrole: The Paal-Knorr
Pyrrole Synthesis

The most common and established method for the synthesis of 2,5-dimethylpyrrole is the Paal-
Knorr synthesis. This reaction involves the cyclization of a 1,4-dicarbonyl compound, in this
case, 2,5-hexanedione (acetonylacetone), with an amine or ammonia.

3.1. General Reaction Scheme

The fundamental transformation in the Paal-Knorr synthesis of 2,5-dimethylpyrrole is the
reaction of 2,5-hexanedione with an ammonia source, leading to the formation of the pyrrole
ring through a condensation reaction.

Reactants

Product
2,5-Hexanedione Cyclocondensation

2,5-Dimethylpyrrole

Amine/Ammonia Source
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General scheme of the Paal-Knorr pyrrole synthesis.

3.2. Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 2,5-dimethylpyrrole
from acetonylacetone and ammonium carbonate.

Materials:

Acetonylacetone (2,5-hexanedione)

Ammonium carbonate

Chloroform

Anhydrous calcium chloride

Nitrogen gas

Equipment:

e 500-cc Erlenmeyer flask

 Air-cooled reflux condenser

» Water-cooled reflux condenser

 Oil bath

e Separatory funnel

« Distillation apparatus (modified Claisen flask)
Procedure:

 In a 500-cc Erlenmeyer flask equipped with an air-cooled reflux condenser, combine 100 g
(0.88 mole) of acetonylacetone and 200 g (1.75 moles) of ammonium carbonate.[9]
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» Heat the mixture in an oil bath at 100°C until the effervescence ceases, which typically takes
60 to 90 minutes.[9]

» Replace the air-cooled condenser with a water-cooled condenser and reflux the mixture
gently at a bath temperature of 115°C for an additional 30 minutes.[9]

 After cooling the mixture, separate the upper yellow layer containing the pyrrole.[9]

o Extract the lower aqueous layer with 15 cc of chloroform and add this extract to the crude
pyrrole.

e Dry the combined organic layers over anhydrous calcium chloride in a container that has
been flushed with nitrogen.[9]

» Transfer the dried material to a modified Claisen flask for distillation.

« Distill off the chloroform under reduced pressure.

o Collect the 2,5-dimethylpyrrole fraction at 51-53°C/8 mm or 78—80°C/25 mm.[9]
3.3. Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of 2,5-
dimethylpyrrole.
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Workflow for the synthesis of 2,5-dimethylpyrrole.
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Applications in Research and Development

2,5-Dimethylpyrrole serves as a crucial intermediate in various organic syntheses.[3] Itis a
building block for the creation of more complex molecules, including pharmaceuticals and
agrochemicals.[5] The pyrrole moiety is a core structure in numerous biologically active
compounds. Additionally, 2,5-dimethylpyrrole can be used as a protecting group for primary
amines in multi-step syntheses.[10] Its derivatives are also investigated for their potential as
ligands in coordination chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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